Cas no 1261890-83-8 (5-(2-Chloro-5-hydroxyphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(2-Chloro-5-hydroxyphenyl)-2-methoxynicotinic acid
• CAS No: 1261890-83-8
• MF: C₁₃H₁₀ClNO₄
• MW: 279.675802707672
• CID: 2761577
• PubChem ID: 53223566
• Update Time: 2025-04-21

5-(2-Chloro-5-hydroxyphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317698
• 5-(2-Chloro-5-hydroxyphenyl)-2-methoxynicotinic acid, 95%
• 5-(2-CHLORO-5-HYDROXYPHENYL)-2-METHOXYNICOTINIC ACID
• DTXSID00687698
• 1261890-83-8
• 5-(2-Chloro-5-hydroxyphenyl)-2-methoxynicotinic acid

• Inchi： 1S/C13H10ClNO4/c1-19-12-10(13(17)18)4-7(6-15-12)9-5-8(16)2-3-11(9)14/h2-6,16H,1H3,(H,17,18)
• InChI Key： SMZGAVZCZBBTAC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=NC(=C(C(=O)O)C=1)OC)O

Computed Properties

• Exact Mass: 279.0298355Da
• Monoisotopic Mass: 279.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.7Ų